Cas no 1804203-46-0 ((4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol)

• Product Name: (4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol
• CAS No: 1804203-46-0
• MF: C₉H₆F₃NO₃
• MW: 233.14405298233
• CID: 4819470
• Update Time: 2025-06-08

(4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethoxy)benzo[d]oxazole-2-methanol
• (4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol

• Inchi： 1S/C9H6F3NO3/c10-9(11,12)16-6-3-1-2-5-8(6)13-7(4-14)15-5/h1-3,14H,4H2
• InChI Key： PFYWWRIKGZRSIG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC2=C1N=C(CO)O2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 2.1
• Topological Polar Surface Area: 55.5

Additional information on (4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol

(4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol (CAS No. 1804203-46-0): An Overview of a Promising Compound in Medicinal Chemistry

(4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol (CAS No. 1804203-46-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its trifluoromethoxy and benzoxazole moieties, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of (4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol is composed of a benzoxazole ring, which is a heterocyclic compound with a five-membered ring containing an oxygen atom and a nitrogen atom. The presence of the trifluoromethoxy group (OCF₃) at the para position of the benzene ring adds significant electronic and steric effects, influencing the compound's reactivity and biological properties. The methanol group attached to the benzoxazole ring further enhances its solubility and reactivity, making it an attractive target for various chemical modifications.

Recent studies have highlighted the potential of (4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit potent neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. The ability of these compounds to cross the blood-brain barrier and modulate key signaling pathways involved in neurodegeneration makes them particularly interesting for drug development.

In addition to its neuroprotective properties, (4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in the development and progression of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data suggest that it may have cytotoxic effects on various cancer cell lines, making it a potential lead compound for cancer therapy.

The synthesis of (4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol involves several well-established chemical reactions. One common approach is to start with 4-trifluoromethoxyaniline, which undergoes cyclization to form the benzoxazole ring. The methanol group can then be introduced through a nucleophilic substitution reaction. This synthetic route allows for easy modification of the compound's structure, enabling researchers to explore a wide range of derivatives with varying biological activities.

The pharmacokinetic properties of (4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol have also been studied extensively. It has been found to have good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral medication. Additionally, its low toxicity profile makes it suitable for long-term administration without significant adverse effects.

In conclusion, (4-(Trifluoromethoxy)benzo[d]oxazol-2-yl)methanol (CAS No. 1804203-46-0) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas, including neurology, inflammation, and cancer. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical applications.